Cas no 13205-46-4 (4-(propan-2-yloxy)benzoic acid)

• Product Name: 4-(propan-2-yloxy)benzoic acid
• CAS No: 13205-46-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00044318
• CID: 94012
• PubChem ID: 72972
• Update Time: 2025-05-25

4-(propan-2-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxybenzoic acid
• C10H12O3
• 4-propan-2-yloxybenzoic acid
• 4-(1-Methylethoxy)benzoic acid
• 4-(2-Propyloxy)benzoic acid
• NSC 16646
• p-Isopropoxybenzoic acid
• AKOS BB-8630
• AKOS B000069
• ASISCHEM T31128
• RARECHEM AL BE 0294
• 4-isopropxybenzoic acid
• P-ISO-PROPOXYBENZOIC ACID
• 275
• AKOS BBB
• AKOS BBB/275
• AKOS BBS-00002792
• Benzoic acid, 4-(1-methylethoxy)-
• 4-(propan-2-yloxy)benzoic acid
• 4-iso-Propyloxybenzoic acid
• 4-IsopropoxybenzoicAcid
• 4-Isopropoxy-benzoic acid
• MLS000737808
• 4-isopropyloxybenzoic acid
• ZVERWTXKKWSSHH-UHFFFAOYSA-N
• Benzoic acid,4-(1-methylethoxy)-
• SMR000528168
• 4-(methylethoxy)benzoic acid
• p-Isopropoxybenzoesaure
• NS00024184
• 4-iso-propoxybenzoic acid
• FT-0618841
• F3146-0089
• AKOS000109267
• HMS1406A14
• EINECS 236-169-4
• 4-isopropoxylbenzoic acid
• NCGC00246758-01
• FT-0618822
• DTXSID20157323
• NSC-16646
• Z56862736
• 4-Isopropoxybenzoic acid, 99%
• cid_72972
• SCHEMBL503642
• MFCD00044318
• BDBM63816
• NSC16646
• I0432
• J-006113
• BB 0245719
• CHEMBL1490033
• Enamine_004238
• CS-M0438
• 13205-46-4
• AI3-12104
• AMY3816
• PS-6238
• EN300-17039
• SY048563
• 4-[(1-methylethyl)oxy]benzoic acid
• STK397749
• DB-042085
• BBL012037
• HY-75814
• ALBB-000778

• MDL： MFCD00044318
• Inchi： 1S/C10H12O3/c1-7(2)13-9-5-3-8(4-6-9)10(11)12/h3-7H,1-2H3,(H,11,12)
• InChI Key： ZVERWTXKKWSSHH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C(C)C

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.130
• Melting Point: 163.0 to 167.0 deg-C
• Boiling Point: 297 ºC
• Flash Point: 116 ºC
• Refractive Index: 1.5160 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 46.53000
• LogP: 2.17200
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Solubility: Not determined

4-(propan-2-yloxy)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better
• HazardClass：IRRITANT
• Safety Term：24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(propan-2-yloxy)benzoic acid

4-(Propan-2-yloxy)benzoic Acid: A Comprehensive Overview

4-(Propan-2-yloxy)benzoic acid (CAS No. 13205-46-4) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as 2-isopropoxybenzoic acid, is characterized by its unique structure, which combines a benzoic acid moiety with an isopropoxy group. The molecule's structure allows for a wide range of chemical reactivity and functionalization, making it a valuable intermediate in organic synthesis.

The synthesis of 4-(propan-2-yloxy)benzoic acid typically involves the esterification of benzoic acid derivatives followed by hydrolysis to regenerate the carboxylic acid group. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, the use of solid acid catalysts has been reported to significantly improve the yield and reduce reaction time in the synthesis of this compound.

One of the most notable applications of 4-(propan-2-yloxy)benzoic acid is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of various bioactive compounds. For example, it has been used in the development of anti-inflammatory agents and antidepressants, where its structure provides a platform for functional group modifications that enhance bioavailability and efficacy. Recent studies have also explored its potential as a precursor for neuroprotective drugs, leveraging its ability to modulate neurotransmitter systems.

In the field of agrochemistry, 4-(propan-2-yloxy)benzoic acid has been investigated as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a promising candidate for developing eco-friendly agricultural chemicals. Researchers have also explored its role in enhancing crop resistance to environmental stressors such as drought and salinity.

From a materials science perspective, 4-(propan-2-yloxy)benzoic acid has been utilized in the synthesis of advanced polymers and coatings. Its carboxylic acid group enables strong intermolecular hydrogen bonding, which contributes to improved mechanical properties and thermal stability. Recent studies have demonstrated its potential in creating biodegradable polymers for sustainable packaging applications.

The environmental impact of 4-(propan-2-yloxy)benzoic acid has also been a subject of recent research. Studies have shown that its biodegradability can be enhanced through specific chemical modifications, reducing its ecological footprint when used in industrial processes. Additionally, researchers have explored its role in water treatment technologies, where it can act as an adsorbent for heavy metal ions.

In conclusion, 4-(propan-2-yloxy)benzoic acid (CAS No. 13205-46-4) is a multifaceted compound with diverse applications across various industries. Its structural versatility and reactivity make it an invaluable tool in organic synthesis, while ongoing research continues to uncover new potential uses and improvements in its production processes. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in addressing global challenges in health, agriculture, and sustainability.